N-ethyl-dihydroindole

• Molecular Formula: C10H13N
• Molecular Weight: 147.22 g/mol
• IUPAC Name: 1-ethyl-2,3-dihydroindole
• InChI: InChI=1S/C10H13N/c1-2-11-8-7-9-5-3-4-6-10(9)11/h3-6H,2,7-8H2,1H3
• InChI Key: JJFUPPZOYYMAFC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=CC=CC=C21

Description

N-ethyl-dihydroindole is a useful research compound. Its molecular formula is C10H13N and its molecular weight is 147.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

NaH (10 g) was added to a chilled (0° C.) solution of indoline (30 g, 252.10 mmol) in tetrahydrofuran (300 mL). The resulting solution was then stirred at room temperature for 30 minutes. Iodoethane (50 g, 322.58 mmol) was then added dropwise and the resulting solution was maintained at room temperature for an additional 3 hours. The reaction mixture was then quenched by adding ethanol (100 mL). The resulting solution was extracted with dichloromethane (3×500 mL), and the organic layers were combined and concentrated. The residue was purified by column chromatography using a 100:1 ethyl acetate/petroleum ether solvent system to give 29 g (78%) of 1-ethylindoline as yellow oil.

Synthesis routes and methods II

Procedure details